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Compound of Interest

Compound Name:
4-Chloro-2-(phenylamino)thiazole-

5-carbaldehyde

CAS No.: 126193-27-9

Cat. No.: B146378

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Substituted
Thiazoles
The thiazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous

compounds with a broad spectrum of biological activities.[1][2] The unique structural features of

the thiazole ring allow for diverse substitutions, leading to a rich chemical space for drug

discovery and development. Among these, 4-chloro-2-(phenylamino)thiazole-5-
carbaldehyde is a key intermediate, providing a versatile platform for the synthesis of more

complex bioactive molecules. The presence of a chloro group at the 4-position and a

carbaldehyde at the 5-position offers reactive handles for further chemical modifications, while

the 2-(phenylamino) group can be tailored to modulate the pharmacological profile of the final

compounds. This document provides a comprehensive guide to the synthesis of this important

building block, detailing the underlying chemical principles and a step-by-step laboratory

protocol.
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Synthetic Strategy: A Two-Step Approach
The synthesis of 4-chloro-2-(phenylamino)thiazole-5-carbaldehyde is most effectively

achieved through a two-step process. The initial step involves the construction of the 2-

(phenylamino)thiazole core via the well-established Hantzsch thiazole synthesis. This is

followed by a Vilsmeier-Haack reaction, which accomplishes both chlorination at the 4-position

and formylation at the 5-position of the thiazole ring in a single pot.

Step 1: Hantzsch Thiazole Synthesis

Step 2: Vilsmeier-Haack Reaction
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Figure 1: Overall synthetic strategy for 4-chloro-2-(phenylamino)thiazole-5-carbaldehyde.

Part 1: Synthesis of 2-(Phenylamino)thiazole
The Hantzsch thiazole synthesis is a classic and reliable method for the formation of the

thiazole ring.[2] It involves the cyclocondensation reaction between a thioamide (in this case,

phenylthiourea) and an α-haloketone.

Reaction Mechanism
The reaction proceeds through an initial nucleophilic attack of the sulfur atom of phenylthiourea

on the α-carbon of the halo-ketone, followed by an intramolecular cyclization and subsequent

dehydration to yield the 2-(phenylamino)thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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